Cas no 105868-53-9 (Methanediol,1-(3-pyridinyl)-)
Methanediol,1-(3-pyridinyl)- structure
Product Name:Methanediol,1-(3-pyridinyl)-
CAS No:105868-53-9
MF:C6H7NO2
MW:125.125281572342
CID:126880
PubChem ID:5242551
Update Time:2025-04-18
Methanediol,1-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanediol,1-(3-pyridinyl)-
- Methanediol, 3-pyridinyl- (9CI)
- DTXSID30901511
- 105868-53-9
- SCHEMBL6372762
- Methanediol,3-pyridinyl-(9ci)
- NoName_637
-
- Inchi： 1S/C6H7NO2/c8-6(9)5-2-1-3-7-4-5/h1-4,6,8-9H
- InChI Key： CTZBYLVHJHSEPX-UHFFFAOYSA-N
- SMILES： OC(C1C=NC=CC=1)O
Computed Properties
- Exact Mass: 125.04800
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 53.35000
- LogP: 0.06480
Methanediol,1-(3-pyridinyl)- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methanediol,1-(3-pyridinyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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